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Compound of Interest

Compound Name: Benzyldiisopropylamine

Cat. No.: B112513

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyldiisopropylamine, with the Chemical Abstracts Service (CAS) number 34636-09-4, is a
tertiary amine characterized by the presence of a benzyl group and two isopropyl groups
attached to a central nitrogen atom. Its chemical formula is C13Hz1N, and it has a molecular
weight of 191.31 g/mol .[1] This sterically hindered amine is of interest to researchers in organic
synthesis and medicinal chemistry due to its potential applications as a non-nucleophilic base,
a chemical intermediate, and a scaffold in the design of novel compounds. This technical guide
provides a comprehensive overview of its chemical properties, synthesis, spectral data, and
safety information, tailored for professionals in the scientific community.

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of Benzyldiisopropylamine are crucial for its
identification, purification, and characterization. The following tables summarize key
gquantitative data.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 34636-09-4 [1]
Molecular Formula Ci3H21N [1]
Molecular Weight 191.31 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Purity >95% - 98% (typical) [2]
Storage Temperature 2-8°C, protect from light
Table 2: Spectroscopic Data
Spectroscopic Technique Key Data Points Source

13C NMR

Spectral data available on
PubChem.

[1]

1H NMR

Spectral data available on
PubChem.

Infrared (IR) Spectroscopy

Vapor phase IR spectrum
available on PubChem. Key
peaks expected around 3200-
3000 cm~* (aromatic C-H
stretch) and within the

fingerprint region.

[1](3]

Mass Spectrometry (MS)

GC-MS data available on
PubChem.

[1]

Synthesis of Benzyldiisopropylamine

Benzyldiisopropylamine can be synthesized through several established methods in organic

chemistry. The most common and versatile approach is the reductive amination of

benzaldehyde with diisopropylamine. An alternative route is the N-alkylation of

diisopropylamine with a benzyl halide.
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Experimental Protocol: Synthesis via Reductive
Amination

This protocol is a representative procedure based on established methods for reductive
amination.

Materials:

Benzaldehyde

 Diisopropylamine

e Methanol (or other suitable solvent)

¢ Sodium borohydride (NaBHa4) or sodium triacetoxyborohydride (NaBH(OAc)3)

o Acetic acid (catalyst, optional)

e Dichloromethane (for extraction)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

e Imine Formation: In a round-bottom flask, dissolve benzaldehyde (1 equivalent) and
diisopropylamine (1-1.2 equivalents) in methanol. If desired, a catalytic amount of acetic acid
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can be added to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

e Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (1.5-2
equivalents) portion-wise, ensuring the temperature remains below 20°C. Alternatively,
sodium triacetoxyborohydride can be used as a milder reducing agent.

» Reaction Monitoring: Allow the reaction to stir at room temperature for an additional 2-4
hours or until completion, as monitored by thin-layer chromatography (TLC).

o Work-up: Quench the reaction by the slow addition of water. Remove the methanol under
reduced pressure using a rotary evaporator.

o Extraction: To the aqueous residue, add dichloromethane and transfer the mixture to a
separatory funnel. Extract the aqueous layer with dichloromethane (3 x volume).

e Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude Benzyldiisopropylamine.

 Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel.

Applications in Research and Drug Development

While specific biological activities for Benzyldiisopropylamine are not widely documented in
publicly available literature, its structural motifs are relevant in medicinal chemistry. As a
sterically hindered tertiary amine, it can be used as a non-nucleophilic base in organic
reactions to deprotonate substrates without competing in nucleophilic attack.

In the context of drug discovery, novel chemical entities are often synthesized and then
screened for biological activity. A compound like Benzyldiisopropylamine could be included in
a compound library for high-throughput screening against various biological targets.

Hypothetical Drug Discovery Workflow
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The following diagram illustrates a general workflow for screening a novel compound, such as
Benzyldiisopropylamine, for potential biological activity.

Compound Synthesis & Characterization High-Throughput Screening (HTS) Hit Validation & Lead Optimization

Synthesis of Purification & QC Compound Library Primary Assay Dose-Response Secondary & Orthogonal Structure-Activity
(NMR, MS, HPLC) (including (e.., Target-based, Cell-based) Hit Identification Studies Assays (SAR) Lead Optimization

Click to download full resolution via product page
Caption: A generalized workflow for the screening and development of a novel chemical entity.

Safety and Handling

Benzyldiisopropylamine should be handled with appropriate safety precautions in a
laboratory setting. The following table summarizes key safety information obtained from safety
data sheets (SDS).[4][5]

Table 3: Safety Information
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Hazard Category Precautionary Measures

Handle in a well-ventilated place. Wear suitable
protective clothing, gloves, and eye/face
) protection. Avoid contact with skin and eyes.
Handling ) )
Avoid formation of dust and aerosols. Use non-
sparking tools. Prevent fire caused by

electrostatic discharge.[4][5]

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store away from
Storage ) ) ) o

incompatible materials such as strong oxidizing

agents.[4][5]

Take off immediately all contaminated clothing.
First Aid (Skin Contact) Rinse skin with water/shower. Call a physician

immediately.

First Aid (Eye Contact) Rinse out with plenty of water. Immediately call
irst Aid (Eye Contac .
an ophthalmologist. Remove contact lenses.

Move to fresh air. If breathing stops, apply
First Aid (Inhalation) artificial respiration. Immediately call a

physician.

First Aid (I tion) Do NOT induce vomiting. Call a physician or
irst Aid (Ingestion
J poison control center immediately.[5]

This technical guide serves as a foundational resource for professionals working with or
interested in Benzyldiisopropylamine. For any laboratory use, it is imperative to consult the
most up-to-date Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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09-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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